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Compound of Interest

Compound Name: Chloromethyl octyl ether

CAS No.: 24566-90-3

Cat. No.: B1597271

Get Quote

Operational Safety Guide: Handling
Chloromethyl Octyl Ether (CMOE)
Executive Summary: The Hazard Profile
Do not treat Chloromethyl Octyl Ether (CMOE) as a standard organic solvent.

While less volatile than its lower-molecular-weight analogs (like bis(chloromethyl) ether),

CMOE (CAS: 6288-28-4 / 1462-85-7) retains the potent alkylating capability characteristic of

-haloethers. It acts as a direct-acting carcinogen and mutagen.

The "Senior Scientist" Insight: Many researchers underestimate CMOE because it lacks the

high vapor pressure of Chloromethyl Methyl Ether (CMME). This is a fatal error. The octyl chain

increases lipophilicity, meaning that while inhalation risk is marginally lower, dermal absorption

efficiency is significantly higher. If this compound breaches your glove, it will partition into the

lipid bilayer of your skin rapidly, delivering a carcinogenic payload systemically.

Core Hazards:
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Carcinogenicity: Suspected human carcinogen (Alkylating agent).[1]

Acute Toxicity: Hydrolyzes on contact with moisture (mucous membranes/lungs) to release

Hydrochloric Acid (HCl), Formaldehyde, and Octanol.

Corrosivity: Causes severe skin burns and eye damage.[2]

The PPE Decision Matrix (Self-Validating System)
To ensure safety, we use a Redundant Barrier System. A single layer of protection is

considered zero layers of protection when handling alkylating agents.

Personal Protective Equipment Specifications
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Protection Zone Recommendation
Technical Rationale (The
"Why")

Hand Protection (Inner)
Silver Shield® / 4H® (EVOH

Laminate)

Critical: Standard Nitrile

degrades upon exposure to

chlorinated ethers. Laminate

films provide the only verified

broad-spectrum resistance (>8

hours) to alkyl chlorides.

Hand Protection (Outer) Nitrile (Minimum 5 mil)

Provides mechanical strength

and grip (Silver Shield is

slippery/ill-fitting). Acts as a

sacrificial layer against

splashes.

Respiratory Fume Hood (Primary)

Volatility is moderate, but

hydrolysis releases

HCl/Formaldehyde gases. Do

not use on open bench.

Respiratory (Backup)
Full-Face Respirator

(OV/AG/P100)

Only required for spill cleanup

outside the hood. Cartridges

must handle Organic Vapor

(OV) and Acid Gas (AG) due to

HCl generation.

Body
Tychem® C or F

Apron/Sleeves

Standard lab coats are

permeable cotton/poly blends.

A chemically resistant apron

prevents "soak-through" to the

chest/lap.

Eye/Face
Chemical Splash Goggles +

Face Shield

Safety glasses are insufficient.

Hydrolysis creates corrosive

HCl fumes that bypass side-

shields.

Operational Workflow & Logic
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The following diagram illustrates the decision logic for safe handling. This ensures that no step

is taken without verifying the safety controls first.[3]

Emergency Loop

Start: Handling CMOE

1. Risk Assessment
(Volume & Temperature)

2. Engineering Controls
(Fume Hood Functional?)

3. PPE Verification
(Silver Shield + Nitrile Double Glove)

Airflow > 100 fpm

STOP: Maintenance Required

Airflow < 100 fpm

4. Active Handling
(Syringe/Cannula Transfer)

Gloves Donned

5. Quenching/Disposal
(Hydrolysis Management)Spill Event

Evacuate & Ventilate

Decon with 10% NH4OH
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Click to download full resolution via product page

Figure 1: Operational Logic Flow for CMOE Handling. Note the critical "Stop" point if

engineering controls fail.

Step-by-Step Handling Protocol
A. Preparation[4][5]

Verify Ventilation: Ensure fume hood sash is at the working height and face velocity is >0.5

m/s (100 fpm).

Glove Protocol:

Wash hands thoroughly.[2]

Don Silver Shield laminate gloves.

Don Nitrile gloves over the laminate.

Self-Validation: Tape the cuff of the outer glove to the lab coat/sleeve to prevent wrist

exposure.

B. Transfer & Synthesis
Avoid Pouring: Never pour CMOE from a large bottle. Use a syringe or cannula transfer to

minimize surface area exposure to air (moisture).

Moisture Control: CMOE hydrolyzes rapidly. Use dry glassware (oven-dried) and inert

atmosphere (

or Ar) to prevent the formation of HCl gas and Formaldehyde during the reaction setup.

Trap Setup: If the reaction is heated, ensure the vent line passes through a scrubber (NaOH

solution) to neutralize any evolved HCl or volatile alkylating vapors.

C. Waste Disposal & Quenching
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Crucial: Do not dispose of pure CMOE in the organic waste drum. It may react with other waste

streams.

Quenching: Slowly add the CMOE waste to a stirred solution of Dilute Ammonium Hydroxide

(NH4OH) or Methanolic Ammonia in an ice bath.

Mechanism:[3][4] The ammonia reacts to destroy the alkylating potential, converting the

chloromethyl ether into less toxic amines/acetals and neutralizing the HCl.

Verification: Check pH to ensure basicity (> pH 8).

Disposal: Label the waste container as "Quenched Haloether Waste - Contains

Formaldehyde/Octanol" and dispose of according to "Halogenated Organic" protocols.

Emergency Response: Spill & Exposure
Spill Cleanup ( < 50 mL)

Evacuate: Clear the immediate area.

PPE Upgrade: If outside the hood, use a Full-Face Respirator (OV/AG cartridges).

Neutralize: Do not just absorb. Cover the spill with a 1:1 mixture of Sodium Carbonate and

Clay Absorbent (Kitty Litter).

Why? The carbonate neutralizes the HCl generated by hydrolysis; the clay absorbs the

organic phase.

Clean: Scoop into a double-bagged waste container. Scrub the surface with a dilute

ammonia solution to destroy trace alkylating agents.

First Aid
Skin Contact: Immediate wash with soap and water for 15 minutes. Do not use alcohol (this

increases skin permeability).

Eye Contact: Irrigate for 15 minutes. Seek medical attention immediately (corrosive injury).[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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